3-[5,6-Dichloro-3-ethyl-2-[3-(3-ethyl-1,3-benzoxazol-3-ium-2-yl)prop-2-enylidene]benzimidazol-1-yl]propane-1-sulfonic acid
3-[5,6-Dichloro-3-ethyl-2-[3-(3-ethyl-1,3-benzoxazol-3-ium-2-yl)prop-2-enylidene]benzimidazol-1-yl]propane-1-sulfonic acid
Brand Name:
Vulcanchem
CAS No.:
19163-98-5
VCID:
VC0094790
InChI:
InChI=1S/C24H25Cl2N3O4S/c1-3-27-20-15-17(25)18(26)16-21(20)29(13-8-14-34(30,31)32)23(27)11-7-12-24-28(4-2)19-9-5-6-10-22(19)33-24/h5-7,9-12,15-16H,3-4,8,13-14H2,1-2H3
SMILES:
CCN1C2=CC(=C(C=C2N(C1=CC=CC3=[N+](C4=CC=CC=C4O3)CC)CCCS(=O)(=O)[O-])Cl)Cl
Molecular Formula:
C24H26Cl2N3O4S+
Molecular Weight:
522.4 g/mol
3-[5,6-Dichloro-3-ethyl-2-[3-(3-ethyl-1,3-benzoxazol-3-ium-2-yl)prop-2-enylidene]benzimidazol-1-yl]propane-1-sulfonic acid
CAS No.: 19163-98-5
Main Products
VCID: VC0094790
Molecular Formula: C24H26Cl2N3O4S+
Molecular Weight: 522.4 g/mol
![3-[5,6-Dichloro-3-ethyl-2-[3-(3-ethyl-1,3-benzoxazol-3-ium-2-yl)prop-2-enylidene]benzimidazol-1-yl]propane-1-sulfonic acid - 19163-98-5](/images/no_structure.jpg)
| CAS No. | 19163-98-5 |
|---|---|
| Product Name | 3-[5,6-Dichloro-3-ethyl-2-[3-(3-ethyl-1,3-benzoxazol-3-ium-2-yl)prop-2-enylidene]benzimidazol-1-yl]propane-1-sulfonic acid |
| Molecular Formula | C24H26Cl2N3O4S+ |
| Molecular Weight | 522.4 g/mol |
| IUPAC Name | 3-[5,6-dichloro-3-ethyl-2-[3-(3-ethyl-1,3-benzoxazol-3-ium-2-yl)prop-2-enylidene]benzimidazol-1-yl]propane-1-sulfonate |
| Standard InChI | InChI=1S/C24H25Cl2N3O4S/c1-3-27-20-15-17(25)18(26)16-21(20)29(13-8-14-34(30,31)32)23(27)11-7-12-24-28(4-2)19-9-5-6-10-22(19)33-24/h5-7,9-12,15-16H,3-4,8,13-14H2,1-2H3 |
| Standard InChIKey | IMDXVKVCQNKAQT-UHFFFAOYSA-N |
| SMILES | CCN1C2=CC(=C(C=C2N(C1=CC=CC3=[N+](C4=CC=CC=C4O3)CC)CCCS(=O)(=O)[O-])Cl)Cl |
| Canonical SMILES | CCN1C2=CC(=C(C=C2N(C1=CC=CC3=[N+](C4=CC=CC=C4O3)CC)CCCS(=O)(=O)[O-])Cl)Cl |
| PubChem Compound | 86829 |
| Last Modified | Nov 11 2021 |
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